N-(2,4-dimethylphenyl)-2-((3-oxo-4-(p-tolyl)-3,4-dihydropyrazin-2-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[4-(4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H21N3O2S/c1-14-4-7-17(8-5-14)24-11-10-22-20(21(24)26)27-13-19(25)23-18-9-6-15(2)12-16(18)3/h4-12H,13H2,1-3H3,(H,23,25)
• InChI Key: AEPRBXWHIVAXNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NC3=C(C=C(C=C3)C)C
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-((3-oxo-4-(p-tolyl)-3,4-dihydropyrazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H21N3O2S and its molecular weight is 379.48. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethylphenyl)-2-((3-oxo-4-(p-tolyl)-3,4-dihydropyrazin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethylphenyl)-2-((3-oxo-4-(p-tolyl)-3,4-dihydropyrazin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chloroacetamide Compounds and Their Applications

Chloroacetamide derivatives, such as alachlor and metazachlor, are studied for their use as selective herbicides. These compounds are effective in controlling annual grasses and broad-leaved weeds in various crops, illustrating the role of chloroacetamide and related compounds in agricultural chemistry and plant science research (Weisshaar & Böger, 1989).

Synthesis and Biological Activities of Heterocyclic Derivatives

Research into the synthesis and antimicrobial activity of novel phthalazinone derivatives showcases the methodology for creating compounds with potential medical applications. These studies involve the synthesis of heterocycles such as pyrazolone, thiazolidinone, and pyrimidine, highlighting the compound's potential relevance in drug discovery and microbial resistance studies (Fatehia & Mohamed, 2010).

Molecular Conformations and Hydrogen Bonding Studies

Investigations into different molecular conformations and hydrogen bonding in compounds similar to the query provide insights into the structural chemistry of such molecules. These studies are crucial for understanding the physicochemical properties and potential pharmaceutical applications of novel compounds (Narayana et al., 2016).

Anti-inflammatory Activity of Novel Compounds

Research on the synthesis of novel compounds with anti-inflammatory activity demonstrates the therapeutic potential of chemical compounds in treating inflammation. Such studies contribute to the development of new anti-inflammatory drugs and enhance our understanding of their mechanisms of action (Sunder & Maleraju, 2013).